Cas no 2228780-08-1 (2-3-(methoxymethyl)furan-2-ylpropanoic acid)

• Product Name: 2-3-(methoxymethyl)furan-2-ylpropanoic acid
• CAS No: 2228780-08-1
• MF: C₉H₁₂O₄
• MW: 184.189183235168
• CID: 5853251
• PubChem ID: 165627883
• Update Time: 2025-06-11

2-3-(methoxymethyl)furan-2-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-(methoxymethyl)furan-2-ylpropanoic acid
• EN300-1775548
• 2228780-08-1
• 2-[3-(methoxymethyl)furan-2-yl]propanoic acid

• Inchi： 1S/C9H12O4/c1-6(9(10)11)8-7(5-12-2)3-4-13-8/h3-4,6H,5H2,1-2H3,(H,10,11)
• InChI Key： LATAOYOEZSQEJR-UHFFFAOYSA-N
• SMILES： O1C=CC(COC)=C1C(C(=O)O)C

Computed Properties

• Exact Mass: 184.07355886g/mol
• Monoisotopic Mass: 184.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 59.7Ų

Additional information on 2-3-(methoxymethyl)furan-2-ylpropanoic acid

Introduction to 2-3-(methoxymethyl)furan-2-ylpropanoic acid (CAS No. 2228780-08-1)

2-3-(methoxymethyl)furan-2-ylpropanoic acid (CAS No. 2228780-08-1) is a novel organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and medicinal chemistry. This compound belongs to the class of furan derivatives, which are known for their diverse biological activities and structural versatility.

The chemical structure of 2-3-(methoxymethyl)furan-2-ylpropanoic acid is characterized by a furan ring substituted with a methoxymethyl group and a propanoic acid moiety. The furan ring, a five-membered heterocyclic compound containing an oxygen atom, is a fundamental building block in many natural products and synthetic molecules. The presence of the methoxymethyl group adds steric and electronic complexity, influencing the compound's reactivity and biological properties.

Recent studies have explored the potential of 2-3-(methoxymethyl)furan-2-ylpropanoic acid in various biological systems. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a therapeutic agent for inflammatory diseases. Additionally, preliminary clinical trials have indicated that it may have beneficial effects in treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 2-3-(methoxymethyl)furan-2-ylpropanoic acid has also been investigated for its antioxidant activity. Free radicals and oxidative stress are implicated in numerous diseases, including cardiovascular disorders and neurodegenerative conditions. Research has demonstrated that this compound can scavenge free radicals and protect cells from oxidative damage, making it a promising candidate for developing new antioxidant therapies.

In the realm of drug discovery, the structural features of 2-3-(methoxymethyl)furan-2-ylpropanoic acid make it an attractive scaffold for designing novel molecules with enhanced pharmacological profiles. The furan ring provides a rigid structure that can be easily modified through synthetic chemistry techniques, allowing for the introduction of various functional groups to optimize its biological activity. For instance, modifications to the methoxymethyl group or the propanoic acid moiety can lead to compounds with improved solubility, stability, and bioavailability.

The synthesis of 2-3-(methoxymethyl)furan-2-ylpropanoic acid has been reported using several methodologies. One common approach involves the reaction of 3-bromofuran with methoxymethyl chloride followed by a subsequent carboxylation step. This multi-step process allows for high yields and purity, making it suitable for large-scale production. Advances in green chemistry have also led to more environmentally friendly synthesis routes, reducing the use of hazardous reagents and minimizing waste generation.

The safety profile of 2-3-(methoxymethyl)furan-2-ylpropanoic acid is another critical aspect of its development as a pharmaceutical agent. Preclinical studies have shown that it exhibits low toxicity at therapeutic concentrations, with no significant adverse effects observed in animal models. However, further investigations are necessary to fully understand its long-term safety and potential side effects in humans.

In conclusion, 2-3-(methoxymethyl)furan-2-ylpropanoic acid (CAS No. 2228780-08-1) represents a promising compound with diverse biological activities and potential applications in medicine. Its unique chemical structure and favorable pharmacological properties make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the advancement of pharmaceutical science.